5-(3-Chloro-4-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-4-methoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17ClN2O3S/c1-22-18(23)17(11-12-4-9-16(25-3)15(20)10-12)26-19(22)21-13-5-7-14(24-2)8-6-13/h4-11H,1-3H3/b17-11-,21-19?
• InChI Key: YIVWPQAOMSBFLA-RZZJTRJGSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)Cl)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OC)Cl)SC1=NC3=CC=C(C=C3)OC

Description

5-(3-Chloro-4-methoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, commonly known as CM-16, is a synthetic compound that has gained significant attention in the scientific community due to its potential pharmacological applications. CM-16 belongs to the class of thiazolidinone derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, antitumor, antidiabetic, and antimicrobial properties.

Mechanism of Action

The mechanism of action of CM-16 is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in cancer cell growth and survival. CM-16 has been shown to inhibit the activity of several enzymes involved in the regulation of cell cycle progression and apoptosis, including cyclin-dependent kinases and caspases. Additionally, CM-16 has been shown to modulate the expression of several genes involved in cancer cell growth and survival, including Bcl-2 and p53.
Biochemical and Physiological Effects:
CM-16 has been shown to exhibit several biochemical and physiological effects. In addition to its anticancer activity, CM-16 has been shown to possess anti-inflammatory and antioxidant properties. CM-16 has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of several inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CM-16 is its high potency and selectivity towards cancer cells. CM-16 has been shown to exhibit minimal toxicity towards normal cells, making it a promising candidate for the development of new anticancer drugs. However, one of the main limitations of CM-16 is its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of CM-16. One area of interest is the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy in vivo. Additionally, further studies are needed to fully elucidate the mechanism of action of CM-16 and its potential therapeutic applications in other diseases, such as inflammatory and oxidative stress-related disorders. Finally, the development of novel analogs of CM-16 with improved pharmacological properties may lead to the discovery of new and more effective drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of CM-16 involves the condensation reaction between 3-chloro-4-methoxybenzaldehyde and 4-methoxybenzohydrazide in the presence of a catalytic amount of glacial acetic acid. The resulting product is then treated with thiosemicarbazide and acetic anhydride to yield the final compound, CM-16. The synthesis of CM-16 has been optimized to provide high yields and purity, making it a suitable candidate for further pharmacological studies.

Scientific Research Applications

CM-16 has been extensively studied for its potential pharmacological applications. One of the main areas of research has been its anticancer activity. Several studies have demonstrated that CM-16 exhibits potent antiproliferative activity against a variety of cancer cell lines, including breast, lung, and prostate cancer cells. CM-16 has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for the development of new anticancer drugs.